Cas no 1247454-30-3 (Ethyl 3-(2,4-difluorophenyl)-3-hydroxypropanoate)

• Product Name: Ethyl 3-(2,4-difluorophenyl)-3-hydroxypropanoate
• CAS No: 1247454-30-3
• MF: C₁₁H₁₂F₂O₃
• MW: 230.21
• CID: 5075768
• Update Time: 2026-03-01

Ethyl 3-(2,4-difluorophenyl)-3-hydroxypropanoate Chemical and Physical Properties

Names and Identifiers

• Ethyl 3-(2,4-difluorophenyl)-3-hydroxypropanoate

• Inchi： 1S/C11H12F2O3/c1-2-16-11(15)6-10(14)8-4-3-7(12)5-9(8)13/h3-5,10,14H,2,6H2,1H3
• InChI Key： OOWADVRTMVEHCR-UHFFFAOYSA-N
• SMILES： C(C1C=CC(F)=CC=1F)(O)CC(=O)OCC

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Halobenzenes Fluorobenzenes

Additional information on Ethyl 3-(2,4-difluorophenyl)-3-hydroxypropanoate

Comprehensive Analysis of Ethyl 3-(2,4-difluorophenyl)-3-hydroxypropanoate (CAS No. 1247454-30-3)

Ethyl 3-(2,4-difluorophenyl)-3-hydroxypropanoate (CAS No. 1247454-30-3) is a fluorinated organic compound that has garnered significant attention in pharmaceutical and agrochemical research due to its unique structural properties. This ester derivative, characterized by a 2,4-difluorophenyl group and a hydroxypropanoate moiety, serves as a versatile intermediate in synthetic chemistry. Its molecular formula, C₁₁H₁₂F₂O₃, highlights its potential for applications in drug discovery, particularly in the development of antifungal and anti-inflammatory agents.

In recent years, the demand for fluorinated compounds like Ethyl 3-(2,4-difluorophenyl)-3-hydroxypropanoate has surged, driven by their enhanced bioavailability and metabolic stability. Researchers are increasingly exploring its role in green chemistry and sustainable synthesis, aligning with global trends toward environmentally friendly processes. The compound's hydroxypropanoate group also makes it a candidate for enzymatic transformations, a hot topic in biocatalysis and enzyme engineering.

The synthesis of Ethyl 3-(2,4-difluorophenyl)-3-hydroxypropanoate typically involves the condensation of 2,4-difluorobenzaldehyde with diethyl malonate, followed by selective reduction. This method is favored for its high yield and scalability, addressing industrial needs for cost-effective production. Analytical techniques such as NMR spectroscopy and HPLC are employed to ensure purity, a critical factor for pharmaceutical applications where impurities can compromise efficacy.

One of the most searched questions about this compound revolves around its mechanism of action in biological systems. Studies suggest that the 2,4-difluorophenyl group enhances lipophilicity, facilitating membrane penetration—a key consideration in drug delivery systems. Additionally, the hydroxypropanoate moiety can participate in hydrogen bonding, influencing target binding affinity. These properties make it a subject of interest in computational chemistry and molecular docking studies.

From a commercial perspective, Ethyl 3-(2,4-difluorophenyl)-3-hydroxypropanoate is listed in catalogs of specialty chemical suppliers, often under the category of building blocks for drug discovery. Its CAS No. 1247454-30-3 is frequently queried in databases like SciFinder and Reaxys, reflecting its relevance in academic and industrial research. The compound's stability under ambient conditions further enhances its practicality for storage and transportation.

Emerging trends in personalized medicine and precision agriculture have also spotlighted fluorinated intermediates like this ester. For instance, its derivatives are being investigated for crop protection formulations, leveraging the 2,4-difluorophenyl group's resistance to enzymatic degradation. Such applications align with the growing emphasis on sustainable agriculture and reduced environmental impact.

In conclusion, Ethyl 3-(2,4-difluorophenyl)-3-hydroxypropanoate (CAS No. 1247454-30-3) represents a critical intersection of chemistry and life sciences. Its structural features, synthetic accessibility, and broad applicability position it as a valuable tool for researchers tackling challenges in drug development, material science, and beyond. As the scientific community continues to explore its potential, this compound is poised to remain a focal point in innovation-driven industries.